Cas no 1331094-51-9 (N-(1-cyanocyclohexyl)-N-methyl-2-({1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-({1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
• CAS No: 1331094-51-9
• MF: C₁₆H₂₀N₆OS
• MW: 344.434600830078
• CID: 6175958
• PubChem ID: 42106079
• Update Time: 2025-10-29

N-(1-cyanocyclohexyl)-N-methyl-2-({1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS033842854
• N-(1-cyanocyclohexyl)-N-methyl-2-({1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide
• 1331094-51-9
• Z227419706
• N-(1-cyanocyclohexyl)-N-methyl-2-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanylacetamide
• EN300-26681235

• Inchi： 1S/C16H20N6OS/c1-21(16(10-17)6-4-3-5-7-16)13(23)9-24-15-12-8-20-22(2)14(12)18-11-19-15/h8,11H,3-7,9H2,1-2H3
• InChI Key： YMRBGWUFZVLDKD-UHFFFAOYSA-N
• SMILES： S(C1=C2C=NN(C)C2=NC=N1)CC(N(C)C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 344.14193046g/mol
• Monoisotopic Mass: 344.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-({1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide

N-(1-cyanocyclohexyl)-N-methyl-2-({1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1331094-51-9, named N-(1-cyanocyclohexyl)-N-methyl-2-({1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This molecule is a complex organic compound that combines elements of sulfur-containing heterocycles, cyclic amines, and acetylamides, making it a fascinating subject for both academic research and industrial development.

Recent studies have highlighted the importance of sulfur-containing heterocycles in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The pyrazolo[3,4-d]pyrimidine moiety present in this compound is known for its ability to interact with various biological targets, including protein kinases and other enzymes. This makes it a valuable component in the design of novel therapeutic agents.

The cyclohexyl group attached to the molecule contributes to its lipophilicity, which is crucial for enhancing bioavailability and permeability across biological membranes. Additionally, the presence of a cyanomethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity and binding affinity to target proteins.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions, including Suzuki couplings, Mitsunobu reactions, and amide bond formations. These reactions require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for large-scale production.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies targeting various disease states. For instance, it has demonstrated potent inhibitory activity against several kinases involved in cancer progression, such as EGFR and ALK. Furthermore, its ability to modulate inflammatory pathways makes it a potential candidate for treating autoimmune diseases.

One of the most notable aspects of this compound is its structural versatility. By modifying substituents on the pyrazolo[3,4-d]pyrimidine ring or altering the length of the acetyl chain, researchers can fine-tune its properties to suit specific therapeutic needs. This adaptability underscores its potential as a scaffold for developing a wide range of bioactive molecules.

Recent research has also focused on understanding the molecular mechanisms underlying its bioactivity. Advanced computational techniques, such as molecular docking and dynamics simulations, have provided insights into how this compound interacts with its target proteins at the atomic level. These studies have revealed key residues responsible for binding affinity and selectivity, paving the way for rational drug design.

In conclusion, N-(1-cyanocyclohexyl)-N-methyl-2-({1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)acetamide represents a cutting-edge example of modern medicinal chemistry. Its unique structure, combined with advanced synthetic methods and promising pharmacological profiles, positions it as a valuable tool in the fight against various diseases. As research continues to unfold, this compound is expected to play an increasingly important role in drug discovery and development.